Cas no 77999-24-7 (1,5-Imidazolidinedicarboxylic acid, 2-oxo-, 5-(1,1-dimethylethyl)1-(phenylmethyl) ester, (S)-)

• Product Name: 1,5-Imidazolidinedicarboxylic acid, 2-oxo-, 5-(1,1-dimethylethyl)1-(phenylmethyl) ester, (S)-
• CAS No: 77999-24-7
• MF: C₁₆H₂₀N₂O₅
• MW: 320.340404510498
• CID: 535125
• PubChem ID: 11067160
• Update Time: 2025-07-09

1,5-Imidazolidinedicarboxylic acid, 2-oxo-, 5-(1,1-dimethylethyl)1-(phenylmethyl) ester, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Imidazolidinedicarboxylic acid, 2-oxo-, 5-(1,1-dimethylethyl)1-(phenylmethyl) ester, (S)-
• (5S)-2-OXO-1,5-IMIDAZOLIDINEDICARBOXYLIC ACID 5-(1,1-DIMETHYLETHYL) 1-(PHENYLMETHYL) ESTER
• AKOS040765944
• tert.-butyl (4S)-3-benzyloxycarbonyl-2-oxo-imidazolidine-4-carboxylate
• 1-Benzyl 5-(tert-butyl) (S)-2-oxoimidazolidine-1,5-dicarboxylate
• 1-benzyl 5-tert-butyl (5S)-2-oxoimidazolidine-1,5-dicarboxylate
• (4S)-3-Benzyloxycarbonyl-2-oxoimidazolidine-4-carboxylic acid tert-butyl ester
• 1-O-benzyl 5-O-tert-butyl (5S)-2-oxoimidazolidine-1,5-dicarboxylate
• SCHEMBL1448039
• 77999-24-7
• (s)-1-benzyl 5-tert-butyl 2-oxoimidazolidine-1,5-dicarboxylate
• BQZKFYBNKNXMIO-LBPRGKRZSA-N

• Inchi： 1S/C16H20N2O5/c1-16(2,3)23-13(19)12-9-17-14(20)18(12)15(21)22-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,20)/t12-/m0/s1
• InChI Key： BQZKFYBNKNXMIO-LBPRGKRZSA-N
• SMILES： O(C([C@@H]1CNC(N1C(=O)OCC1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 320.1373
• Monoisotopic Mass: 320.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 84.94

Additional information on 1,5-Imidazolidinedicarboxylic acid, 2-oxo-, 5-(1,1-dimethylethyl)1-(phenylmethyl) ester, (S)-

Compound CAS No. 77999-24-7: 1,5-Imidazolidinedicarboxylic Acid, 2-Oxo-, 5-(1,1-Dimethylethyl)1-(Phenylmethyl) Ester, (S)-

The compound with CAS No. 77999-24-7, commonly referred to as 1,5-imidazolidinedicarboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. Its structure features an imidazolidine ring system with two carboxylic acid groups and a substituted ester moiety. The specific substituents include a 2-oxo group and a 5-(1,1-dimethylethyl) group, along with a phenylmethyl ester at the 1-position. The (S)-configuration at the chiral center further adds to its complexity and potential biological activity.

The synthesis of this compound involves multi-step reactions that require precise control over stereochemistry and functional group transformations. Recent advancements in asymmetric catalysis have enabled the efficient preparation of the (S)-enantiomer, which is critical for its intended applications in drug discovery and development. The molecule's unique structure makes it a promising candidate for various biological assays, including enzyme inhibition studies and receptor binding experiments.

In terms of applications, 1,5-imidazolidinedicarboxylic acid has shown potential in the field of medicinal chemistry as a scaffold for designing bioactive compounds. Its imidazolidine ring system is known to exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability. Additionally, the presence of the phenylmethyl ester group enhances its lipophilicity, which is advantageous for crossing biological membranes.

Recent research has focused on exploring the role of this compound in modulating cellular signaling pathways. For instance, studies have demonstrated that derivatives of this molecule can inhibit key enzymes involved in inflammation and neurodegenerative diseases. The oxo group at position 2 plays a critical role in stabilizing the active conformation of these enzymes, thereby enhancing their inhibitory potency.

The stereochemistry at position 5 is another area of interest for researchers. The (S)-configuration has been shown to significantly influence the compound's binding affinity to target proteins. This highlights the importance of chiral resolution in drug design and underscores the need for enantioselective synthesis methods.

In conclusion, CAS No. 77999-24-7, or 1,5-imidazolidinedicarboxylic acid, represents a valuable molecule with diverse applications in organic synthesis and drug discovery. Its unique structural features and stereochemical properties make it an attractive candidate for further exploration in both academic and industrial settings.